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Compound Name: Nudifloside C

Cat. No.: B1164243 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the discovery and natural

occurrence of Nudifloside C, a significant iridoid glycoside. The document is intended for

researchers, scientists, and professionals in drug development, offering detailed insights into its

origins, chemical properties, and the methodologies employed in its isolation and

characterization.

Discovery and Natural Sources
Nudifloside C, identified by the CAS number 297740-99-9, is a naturally occurring iridoid

glycoside.[1][2][3] Its discovery is primarily attributed to phytochemical studies of Jasminum

nudiflorum, commonly known as winter jasmine.[3][4] This species, belonging to the Oleaceae

family, is the documented natural source of Nudifloside C.[3][4]

While Nudifloside C is specifically linked to Jasminum nudiflorum, a closely related compound,

simply named "nudifloside," has been isolated from the leaves of Callicarpa nudiflora.[5] This

discovery highlights the presence of similar iridoid glycosides across different plant genera,

both of which are utilized in traditional Chinese medicine.[5][6]

Chemical and Physical Properties
A summary of the key quantitative data for Nudifloside C is presented in the table below,

providing a clear reference for its fundamental chemical properties.
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Property Value Source

CAS Number 297740-99-9 [1][2][3]

Molecular Formula C₂₆H₃₈O₁₂ [1][2]

Molecular Weight 542.57 g/mol [1][2]

Class Iridoid Glycoside [1]

Natural Source Jasminum nudiflorum [3][4]

Experimental Protocols
The isolation and structural elucidation of iridoid glycosides like Nudifloside C involve a series

of detailed experimental procedures. The following sections outline the typical methodologies

employed in the extraction and characterization of these compounds, based on protocols for

similar compounds isolated from Callicarpa nudiflora.

Extraction and Isolation
The general workflow for isolating iridoid glycosides from plant material is depicted in the

diagram below. This process typically begins with the extraction of dried plant material using a

solvent, followed by a series of chromatographic separations to purify the target compound.

Dried Plant Material
(e.g., leaves of C. nudiflora)

Solvent Extraction
(e.g., 70% EtOH) Crude Extract Fractionation

(e.g., Macroporous Resin Column)
Eluted Fractions

(e.g., 50% & 70% EtOH)
Column Chromatography

(Silica Gel, Sephadex LH-20) Purified Nudifloside

Click to download full resolution via product page

Figure 1. General workflow for the isolation of Nudifloside from plant material.

A detailed protocol for the isolation of nudifloside from Callicarpa nudiflora is as follows:

Extraction: The dried and powdered leaves of Callicarpa nudiflora are extracted with a 70%

ethanol solution.
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Fractionation: The resulting crude extract is subjected to chromatography on a macroporous

resin column (e.g., HP-20). Elution is performed with a gradient of ethanol in water, with the

fractions containing the target compounds typically eluting in the 50% and 70% ethanol

fractions.[5]

Purification: The active fractions are then further purified using a combination of silica gel

and Sephadex LH-20 column chromatography to yield the pure compound.[5]

Structural Elucidation
The determination of the chemical structure of the isolated compound is achieved through a

combination of spectroscopic techniques.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

molecular weight and elemental composition of the compound, which allows for the

deduction of its molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of one-dimensional (¹H and ¹³C

NMR) and two-dimensional (COSY, HSQC, HMBC) NMR experiments are conducted. These

experiments provide detailed information about the connectivity of atoms within the

molecule, allowing for the complete assignment of the chemical structure. The spectroscopic

data is then compared with reported data for known compounds to confirm the structure.[5]

The logical relationship for the structural elucidation process is illustrated in the diagram below.
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Figure 2. Logical workflow for the structural elucidation of Nudifloside.

This technical guide serves as a foundational resource for understanding the discovery and

natural context of Nudifloside C. The provided data and methodologies offer a starting point

for further research and development in the field of natural product chemistry and

pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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